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Compound of Interest

Compound Name: Cc-401

Cat. No.: B1310489 Get Quote

Technical Support Center: CC-401 (Indisulam)
Welcome to the technical support center for CC-401 (Indisulam). This guide provides detailed

information on the solubility of CC-401 in DMSO and aqueous buffers, along with

troubleshooting advice and experimental protocols to ensure successful use in your research.

Frequently Asked Questions (FAQs)
Q1: What is CC-401?

A1: CC-401, also known as Indisulam or E-7070, is a sulfonamide compound with anticancer

activity.[1] It functions as a "molecular glue" that induces the proteasomal degradation of the

mRNA splicing factor RBM39 (RNA-Binding Motif Protein 39) by recruiting it to the DCAF15 E3

ubiquitin ligase complex.[2][3] This leads to widespread changes in pre-mRNA splicing, cell

cycle arrest, and apoptosis in cancer cells.[4][5]

Q2: What is the primary solvent for dissolving CC-401?

A2: The recommended primary solvent for CC-401 is Dimethyl Sulfoxide (DMSO).[1] It is highly

soluble in DMSO, allowing for the preparation of concentrated stock solutions.

Q3: Can I dissolve CC-401 directly in aqueous buffers like PBS or cell culture media?

A3: No, CC-401 is sparingly soluble in aqueous buffers.[1] To prepare an aqueous working

solution, you must first dissolve the compound in 100% DMSO to create a stock solution and

then dilute this stock into the aqueous buffer of your choice.[1]
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Q4: How stable is CC-401 in solution?

A4: CC-401 is stable as a crystalline solid for at least four years when stored at -20°C.[1]

DMSO stock solutions can be stored at -20°C for extended periods. However, aqueous working

solutions are not stable and it is recommended to not store them for more than one day.[1] For

best results, prepare fresh aqueous dilutions for each experiment.

Solubility Data
The solubility of CC-401 can vary slightly between suppliers and batches. The following table

summarizes solubility data from available sources.

Solvent/Buffer
System

Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source Notes

100% DMSO ~30 - 38.58 ~100 [1]

Purge with inert

gas for best

results.

100% Dimethyl

Formamide

(DMF)

~30 ~77.7 [1]
An alternative

organic solvent.

1:4 DMSO:PBS

(pH 7.2)
~0.2 ~0.52 [1]

Prepared by

diluting a DMSO

stock.

Molecular Weight of CC-401 (Indisulam): 385.8 g/mol [1]

Experimental Protocols & Troubleshooting
Protocol 1: Preparation of a 100 mM CC-401 Stock
Solution in DMSO
This protocol details the steps to prepare a concentrated stock solution, which is the essential

first step for most experiments.
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Preparation

Storage

Start: Equilibrate CC-401
powder to room temp.

Weigh desired mass
of CC-401 powder.

Add appropriate volume of
100% DMSO to achieve 100 mM.

(e.g., 259.2 µL for 10 mg)

Vortex and/or sonicate
gently at room temperature

until fully dissolved.

Aliquot into single-use tubes
to avoid freeze-thaw cycles.

Store at -20°C, protected
from light.

End: Stock solution ready.

Click to download full resolution via product page

Workflow for preparing a CC-401 DMSO stock solution.
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Methodology:

Equilibrate: Allow the vial of solid CC-401 to warm to room temperature before opening to

prevent condensation.

Weigh: In a sterile environment, weigh the desired amount of CC-401 powder. For example,

10 mg.

Add Solvent: Add the calculated volume of 100% DMSO to the solid. To make a 100 mM

solution with 10 mg of CC-401 (MW: 385.8 g/mol ), you would add 259.2 µL of DMSO.

Dissolve: Vortex the solution. If necessary, gently sonicate the vial in a water bath until all the

solid has dissolved and the solution is clear.

Store: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C.

Troubleshooting Guide
This guide addresses common issues encountered when preparing and using CC-401
solutions.
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Issue: Precipitate forms after
diluting DMSO stock into

aqueous buffer.

Is the final DMSO
concentration >1%?

High DMSO concentration can be
toxic to cells and affect solubility.
Solution: Lower the final DMSO
concentration (typically ≤0.5%).

Yes

The aqueous solubility limit
may have been exceeded.

No

Did you add the aqueous
buffer to the DMSO stock?

This can cause localized high
concentrations and precipitation.

Solution: Always add the DMSO stock
to the aqueous buffer while vortexing.

Yes

Solution may be supersaturated.

No

Troubleshooting Steps:
1. Prepare a more dilute stock in DMSO.

2. Warm the final solution to 37°C.
3. Vortex vigorously during dilution.
4. Do not store aqueous solutions.

Click to download full resolution via product page

Troubleshooting flowchart for CC-401 precipitation issues.
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Mechanism of Action: RBM39 Degradation
CC-401 acts as a molecular glue, inducing the degradation of RBM39, which is a key protein

involved in pre-mRNA splicing. This targeted degradation leads to downstream anti-tumor

effects.

Molecular Glue Action

Proteasomal Degradation Cellular Effect
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Click to download full resolution via product page

Mechanism of action of CC-401 (Indisulam).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cc-401 solubility in DMSO and aqueous buffers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310489#cc-401-solubility-in-dmso-and-aqueous-
buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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